Cas no 28567-85-3 (2(1H)-Pyrimidinone, 5-phenoxy-4,6-diphenyl-)

• Product name: 2(1H)-Pyrimidinone, 5-phenoxy-4,6-diphenyl-
• CAS No: 28567-85-3
• MF: C₂₂H₁₆N₂O₂
• MW: 340.374645233154
• CID: 2662567
• PubChem ID: 569134

2(1H)-Pyrimidinone, 5-phenoxy-4,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 5-phenoxy-4,6-diphenyl-1H-pyrimidin-2-one
• QYVNXRCFSSNQMR-UHFFFAOYSA-N
• DTXSID40341000
• 5-Phenoxy-4,6-diphenylpyrimidin-2(1H)-one
• 4,6-diphenyl-5-phenoxy-1,2-dihydropyrimidin-2-one
• 28567-85-3
• DTXCID20292081
• 5-Phenoxy-4,6-diphenyl-2-pyrimidinol #
• 2(1H)-Pyrimidinone, 5-phenoxy-4,6-diphenyl-

• Inchi： InChI=1S/C22H16N2O2/c25-22-23-19(16-10-4-1-5-11-16)21(26-18-14-8-3-9-15-18)20(24-22)17-12-6-2-7-13-17/h1-15H,(H,23,24,25)
• InChI Key： QYVNXRCFSSNQMR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 340.121177757Da
• Monoisotopic Mass: 340.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7Ų
• XLogP3: 4.6